Cas no 2172550-67-1 (4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid)

• Product Name: 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid
• CAS No: 2172550-67-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6241434
• PubChem ID: 165558946
• Update Time: 2025-06-11

4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid
• EN300-1569200
• 2172550-67-1
• 4-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}butanoic acid

• Inchi： 1S/C27H30N2O5/c1-2-29(15-7-12-25(30)31)26(32)18-13-14-19(16-18)28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,13-14,18-19,24H,2,7,12,15-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： MSGPNZSCVZBKJQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(N(CC)CCCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid

Introduction to 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic Acid (CAS No. 2172550-67-1)

4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172550-67-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopentene ring, an amino group, and a formamido moiety, all of which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid is highly modular, allowing for diverse functionalization and modification. The presence of the fluorenylmethoxycarbonyl group not only enhances the solubility and stability of the molecule but also serves as a handle for further chemical derivatization. This feature is particularly valuable in drug discovery, where structural modifications can fine-tune pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}butanoic acid has emerged as a promising candidate in this context due to its complex architecture and potential interactions with biological targets. The cyclopentene ring, a common motif in bioactive molecules, is known to impart favorable pharmacokinetic profiles, while the amino and formamido groups provide multiple sites for hydrogen bonding and electrostatic interactions with proteins.

One of the most compelling aspects of 4-{N-ethyl-1-(4-{(9H-fluoren-lOYlmethoxycarbonyl)amino)cyclopent~2-en-l)-ylformamido}butanoic acid is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The structural features of this compound suggest that it may interact with enzymes through multiple binding modes, providing opportunities for the development of highly selective inhibitors. For instance, the formamido group can engage in hydrogen bonding with catalytic residues in the active site of an enzyme, while the fluorenylmethoxycarbonyl moiety can serve as a hydrophobic anchor.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 4-{N-(ethyl-l-(4-(9H-fluorenlOYlmethoxycarbonyl)arnino)cyclopent~2-en-l)-ylformamido}butanoic acid with unprecedented accuracy. These computational tools have been instrumental in identifying promising drug candidates and optimizing their structures for improved potency and selectivity. For example, molecular dynamics simulations have revealed that the cyclopentene ring adopts specific conformations that enhance binding to target proteins, while quantum mechanical calculations have provided insights into the electronic properties of key functional groups.

The synthesis of 4-{N-(ethyl-l-(4-(9H-fluorenlOYlmethoxycarbonyl)arnino)cyclopent~2-en-l)-ylformamido}butanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions, which allow for the rapid assembly of heterocyclic frameworks. Additionally, protecting group strategies have been refined to ensure that sensitive functional groups are preserved during multi-step syntheses.

In vitro studies have begun to elucidate the biological activity of 4-(N-(ethyl-l-(4((9H-fluorenlOYlmethoxycarbonyl)arnino)cyclopent~2-en-l)-ylformamido}butanoic acid. Initial experiments suggest that this compound exhibits potent inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways by binding to target enzymes at high affinity. These findings are particularly exciting because they validate the structural design principles used in developing this molecule.

The potential therapeutic applications of 4-(N-(ethyl-l-(4((9H-fluorenlOYlmethoxycarbonyl)arnino)cyclopent~2-en-l)-ylformamido}butanoic acid are vast. Given its ability to modulate enzyme activity and its favorable pharmacokinetic properties, this compound could be developed into a novel therapeutic agent for a wide range of conditions. For example, it may be effective against cancers driven by aberrant enzyme signaling or inflammatory diseases characterized by excessive enzymatic activity. Additionally, its complex structure suggests that it could be used as a scaffold for designing next-generation drugs with enhanced efficacy and reduced toxicity.

As research on 4-(N-(ethyl-l-(4((9H-fluorenlOYlmethoxycarbonyl)arnino)cyclopent~2-en-l)-ylformamido}butanoic acid progresses, it is likely that new applications will emerge. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) will further accelerate drug discovery efforts by enabling rapid screening and optimization of candidate compounds. These advancements hold promise for transforming how new therapies are developed and brought to market.

In conclusion, 4-{N-(ethyl-I - ( 4 - (( 9 H - f lu o r e n - l O Y lm e t h o x y c a r b o n y l ) a m i n o ) c y c l o p e n t ~ 2 - e n - I ) - y l f o r m a m i d o } b u t a n o i c a c i d ( C A S N o . 2 1 7 2 5 5 0 - 6 7 - I ) represents a significant advancement in pharmaceutical chemistry with potential implications for treating various diseases. Its complex structure, coupled with its promising biological activity, makes it an attractive candidate for further investigation. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutics that address unmet medical needs.